Itaconoyl CoA

• CAS: 6008-93-1
• Molecular Formula: C26H40N7O19P3S
• Molecular Weight: 879.6 g/mol
• InChI: InChI=1S/C26H40N7O19P3S/c1-13(25(39)40)8-16(35)56-7-6-28-15(34)4-5-29-23(38)20(37)26(2,3)10-49-55(46,47)52-54(44,45)48-9-14-19(51-53(41,42)43)18(36)24(50-14)33-12-32-17-21(27)30-11-31-22(17)33/h11-12,14,18-20,24,36-37H,1,4-10H2,2-3H3,(H,28,34)(H,29,38)(H,39,40)(H,44,45)(H,46,47)(H2,27,30,31)(H2,41,42,43)/t14-,18-,19-,20?,24-/m1/s1
• InChIKey: NFVGYLGSSJPRKW-XBTRWLRFSA-N

Itaconoyl CoA (CAS 6008-93-1): A Specialized CoA Thioester for Itaconate Metabolism and Immunometabolism Research

Itaconoyl CoA (itaconyl-CoA, CAS 6008-93-1) is the coenzyme A thioester derivative of itaconic acid, a key immunometabolite produced by mammalian macrophages during inflammation and by certain fungi for industrial organic acid production. It serves as the obligatory activated intermediate in the catabolic pathway of itaconate, enabling its conversion to pyruvate and acetyl-CoA via sequential hydration and cleavage reactions [1]. Unlike the free acid itaconate, which acts primarily as a competitive inhibitor of succinate dehydrogenase (Complex II), itaconyl-CoA exerts its biological effects through direct enzyme inactivation, particularly targeting B12-dependent methylmalonyl-CoA mutase (MCM) via a unique suicide inhibition mechanism [2]. This compound is not a generic acyl-CoA but a specialized metabolite with distinct reactivity profiles that differentiate it from structurally similar CoA esters such as succinyl-CoA and mesaconyl-CoA, making it an essential tool for studying itaconate-mediated metabolic reprogramming in immunology, microbiology, and metabolic engineering [3].

Metabolite class CoA thioester of itaconic acid; not a generic acyl-CoA

Key differentiator Suicide inactivator of B12-dependent methylmalonyl-CoA mutase (MCM)

Research context Itaconate immunometabolism, pathway reconstitution, and metabolic engineering

• [1] Sasikaran J, Ziemski M, Zadora PK, et al. Bacterial itaconate degradation promotes pathogenicity. Nat Chem Biol. 2014;10(5):371-377. doi:10.1038/nchembio.1482 View Source
• [2] Ruetz M, Campanello GC, Purchal M, et al. Itaconyl-CoA forms a stable biradical in methylmalonyl-CoA mutase and derails its activity and repair. Science. 2019;366(6465):589-593. doi:10.1126/science.aay0934 View Source
• [3] Cordes T, Metallo CM. Itaconate Alters Succinate and Coenzyme A Metabolism via Inhibition of Mitochondrial Complex II and Methylmalonyl-CoA Mutase. Metabolites. 2021;11(2):117. doi:10.3390/metabo11020117 View Source

Why Itaconoyl CoA Cannot Be Substituted by Succinyl-CoA or Itaconate in Critical Assays

Procurement of itaconoyl CoA over its closest analogs is non-negotiable for experiments requiring its unique biochemical properties. While succinyl-CoA shares the CoA thioester moiety and participates in overlapping enzymatic reactions (e.g., succinate-CoA ligase), it cannot replicate the irreversible, mechanism-based inactivation of methylmalonyl-CoA mutase (MCM) that itaconoyl CoA induces via formation of an air-stable biradical adduct with the B12 cofactor [1]. Conversely, the free acid itaconate lacks the CoA moiety necessary for recognition by CoA-dependent enzymes such as itaconyl-CoA hydratase (Ich) and citramalyl-CoA lyase (Ccl), which are essential for downstream catabolic flux studies [2]. Furthermore, the equilibrium behavior of itaconoyl CoA in the presence of methylglutaconase yields a specific mixture of 13% itaconyl-CoA, 58% citramalyl-CoA, and 29% mesaconyl-CoA at pH 7.4—a distribution that cannot be reproduced by starting with any single alternative compound [3]. Substitution therefore leads to null results in MCM inactivation assays, incorrect metabolic flux interpretations, and failure to reconstitute the complete itaconate degradation pathway in vitro.

Itaconate (free acid) Lacks the CoA moiety required for recognition by itaconyl-CoA hydratase and citramalyl-CoA lyase; cannot reconstitute CoA-dependent catabolic steps.

Succinyl-CoA Functions as a substrate for MCM, not an inactivator; does not form the stable biradical adduct that derails B12 cofactor and terminates catalysis.

Mesaconyl-CoA / Citramalyl-CoA alone Cannot reproduce the specific equilibrium mixture (13% itaconyl-CoA) formed only when starting with authentic itaconoyl CoA under methylglutaconase conditions.

• [1] Ruetz M, Campanello GC, Purchal M, et al. Itaconyl-CoA forms a stable biradical in methylmalonyl-CoA mutase and derails its activity and repair. Science. 2019;366(6465):589-593. doi:10.1126/science.aay0934 View Source
• [2] Chen M, Liu H, et al. Structural and functional characterization of itaconyl-CoA hydratase and citramalyl-CoA lyase involved in itaconate metabolism of Pseudomonas aeruginosa. Structure. 2024;32(5):678-689. doi:10.1016/j.str.2024.02.012 View Source
• [3] Adler J, Wang SF, Lardy HA. The metabolism of itaconate and mesaconate in mammalian liver. Methods Enzymol. 1969;13:314-319. doi:10.1016/0076-6879(69)13054-2 View Source

Quantitative Differentiation of Itaconoyl CoA from Succinyl-CoA, Mesaconyl-CoA, and Itaconate

Itaconoyl CoA Functions as an Irreversible Suicide Inactivator of Methylmalonyl-CoA Mutase (MCM), Unlike Succinyl-CoA Which Supports Catalysis

Itaconoyl CoA acts as a suicide inactivator of both human and Mycobacterium tuberculosis methylmalonyl-CoA mutase (MCM), a B12-dependent enzyme that normally catalyzes the reversible isomerization of methylmalonyl-CoA to succinyl-CoA. In stark contrast, succinyl-CoA serves as the physiological product/substrate of MCM and does not inactivate the enzyme. The inactivation by itaconoyl CoA occurs via formation of a markedly air-stable biradical adduct with the 5′-deoxyadenosyl moiety of the B12 coenzyme, effectively terminating the catalytic cycle and derailing repair mechanisms [1]. This irreversible inhibition mechanism is not observed with any other physiological CoA thioester tested, including succinyl-CoA, methylmalonyl-CoA, or propionyl-CoA, and represents a unique differential feature critical for studies of itaconate-mediated immunometabolic regulation [2].

MCM inactivation mechanism

Head-to-head comparison

Complete inactivation via stable biradical adduct vs. succinyl-CoA supports normal turnover

Supports MCM inactivation assay context

Recombinant human/M. tuberculosis MCM; EPR and crystallography

Evidence Dimension	Irreversible enzyme inactivation capacity
Target Compound Data	Complete inactivation; forms stable biradical adduct with B12 cofactor
Comparator Or Baseline	Succinyl-CoA: No inactivation; supports normal catalytic turnover
Quantified Difference	Qualitative binary difference: Inactivator vs. Substrate
Conditions	Recombinant human MCM and M. tuberculosis MCM; EPR spectroscopy and crystallography

Why This Matters

This irreversible inactivation is a key differentiator for researchers studying the immunomodulatory and antibacterial functions of itaconate, as it explains the downstream metabolic consequences that succinyl-CoA cannot replicate.

• [1] Ruetz M, Campanello GC, Purchal M, et al. Itaconyl-CoA forms a stable biradical in methylmalonyl-CoA mutase and derails its activity and repair. Science. 2019;366(6465):589-593. doi:10.1126/science.aay0934 View Source
• [2] Cordes T, Metallo CM. Itaconate Alters Succinate and Coenzyme A Metabolism via Inhibition of Mitochondrial Complex II and Methylmalonyl-CoA Mutase. Metabolites. 2021;11(2):117. doi:10.3390/metabo11020117 View Source

Itaconoyl CoA Exhibits Non-Michaelis-Menten Kinetics with Succinyl-CoA Transferase, Contrasting with Saturatable Kinetics of Succinate and Mesaconate

In enzymatic assays using a promiscuous succinyl-CoA transferase, itaconate activation to itaconoyl CoA displayed activity that did not follow classical Michaelis-Menten saturation kinetics. Instead, the reaction velocity increased linearly with itaconate concentration up to 100 mM, yielding a low activity of 1.65 ± 0.15 U mg⁻¹ protein at 100 mM itaconate and 1 mM succinyl-CoA [1]. In contrast, the physiological substrate succinate and the analog mesaconate both exhibited saturable Michaelis-Menten kinetics, with mesaconate showing a Vmax of 17.0 ± 0.8 U mg⁻¹ protein and Km of 1.3 ± 0.2 mM (with 1 mM succinyl-CoA) [1]. This kinetic divergence indicates that itaconoyl CoA formation is not limited by enzyme active site saturation under physiological conditions, a property that distinguishes it from other C5-dicarboxylic acid CoA esters and necessitates specific assay design for accurate quantification.

Kinetic profile

Cross-study comparable

Non-Michaelis-Menten kinetics; activity 1.65 ± 0.15 U mg⁻¹ at 100 mM itaconate

Supports kinetic assay differentiation

Succinyl-CoA transferase assay; mesaconate shows saturable kinetics

Evidence Dimension	Enzyme kinetic profile
Target Compound Data	Activity: 1.65 ± 0.15 U mg⁻¹ (at 100 mM itaconate); non-Michaelis-Menten, linear up to 100 mM
Comparator Or Baseline	Mesaconate: Vmax 17.0 ± 0.8 U mg⁻¹, Km 1.3 ± 0.2 mM; Succinate: saturable kinetics (typical physiological substrate)
Quantified Difference	~10-fold lower activity at similar concentrations; fundamentally different kinetic behavior (non-saturable vs. saturable)
Conditions	Succinyl-CoA transferase assay with 1 mM succinyl-CoA as CoA donor, pH and temperature optimized

Why This Matters

This non-saturatable kinetics means that itaconoyl CoA cannot be reliably substituted with itaconate or mesaconate in metabolic flux assays; researchers must use the authentic CoA ester to study pathway dynamics accurately.

• [1] Nolte JC, Schürmann M, Schepers CL, et al. Novel Characteristics of Succinate Coenzyme A (Succinate-CoA) Ligases: Conversion of Malate to Malyl-CoA and CoA-Thioester Formation of Succinate Analogues In Vitro. Appl Environ Microbiol. 2014;80(1):166-173. doi:10.1128/AEM.03075-13 View Source

Itaconoyl CoA Participates in a Specific Equilibrium with Citramalyl-CoA and Mesaconyl-CoA That Cannot Be Replicated by Starting with Any Single Analog

The enzyme methylglutaconase catalyzes the reversible interconversion of itaconoyl CoA, citramalyl-CoA, and mesaconyl-CoA. Under defined conditions of 20°C and pH 7.4, the equilibrium mixture consists of 13% itaconyl-CoA, 58% citramalyl-CoA, and 29% mesaconyl-CoA [1]. This specific distribution is a thermodynamic property of the CoA thioester pool and cannot be achieved by starting with itaconate (the free acid), succinyl-CoA, or any single CoA ester alone. This equilibrium is critical for the complete catabolism of itaconate to pyruvate and acetyl-CoA in both bacterial and mammalian systems [2]. Researchers attempting to reconstitute the itaconate degradation pathway must begin with itaconoyl CoA to observe the correct intermediate distribution and flux rates, as alternative starting materials lead to biased or incomplete conversion profiles.

Equilibrium distribution

Class-level inference

13% itaconyl-CoA, 58% citramalyl-CoA, 29% mesaconyl-CoA at pH 7.4, 20°C

Supports metabolic flux modeling

Methylglutaconase-catalyzed equilibrium; entry point for catabolism

Evidence Dimension	Equilibrium distribution of CoA thioesters
Target Compound Data	13% itaconyl-CoA in equilibrium mixture
Comparator Or Baseline	Citramalyl-CoA (58%) and mesaconyl-CoA (29%)
Quantified Difference	Itaconyl-CoA comprises the minor component (13%) of the equilibrium pool, yet is the essential entry point for itaconate catabolism
Conditions	20°C, pH 7.4, methylglutaconase-catalyzed equilibrium

Why This Matters

This specific equilibrium ratio is essential for accurate metabolic modeling and flux analysis; substitution with other CoA esters will yield incorrect intermediate profiles and misinterpretation of pathway activity.

• [1] Adler J, Wang SF, Lardy HA. The metabolism of itaconate and mesaconate in mammalian liver. Methods Enzymol. 1969;13:314-319. doi:10.1016/0076-6879(69)13054-2 View Source
• [2] Sasikaran J, Ziemski M, Zadora PK, et al. Bacterial itaconate degradation promotes pathogenicity. Nat Chem Biol. 2014;10(5):371-377. doi:10.1038/nchembio.1482 View Source

Itaconoyl CoA Hydratase Reaction Represents the Rate-Limiting Bottleneck in Itaconate Catabolism, with Activity an Order of Magnitude Lower than Transferase and Lyase

In the bacterial itaconate degradation pathway, the conversion of itaconoyl CoA to (S)-citramalyl-CoA by itaconoyl CoA hydratase (Ich) has been identified as the metabolic bottleneck. Enzymatic assays in Burkholderia xenovorans cell extracts revealed that the specific activity of itaconoyl CoA hydratase was an order of magnitude lower than the activities of the upstream itaconate-CoA transferase and the downstream (S)-citramalyl-CoA lyase [1]. While exact quantitative values were not tabulated in the abstracted view, the relative comparison (10-fold lower activity) is a critical differential parameter for pathway engineering. This bottleneck is not observed when studying succinyl-CoA metabolism, where the corresponding enzymes operate with more balanced kinetics. This property makes itaconoyl CoA a crucial reagent for studying rate-limiting steps in non-native itaconate production pathways and for validating engineered enzymes designed to alleviate this bottleneck [2].

Pathway bottleneck

Supporting evidence

~10-fold lower hydratase activity vs. transferase/lyase; rate-limiting step

Supports pathway engineering bottleneck identification

Cell-free extracts of B. xenovorans; succinyl-CoA pathway shows balanced kinetics

Evidence Dimension	Relative enzymatic activity within pathway
Target Compound Data	Itaconoyl-CoA hydratase activity is rate-limiting (approximately 10-fold lower than transferase and lyase)
Comparator Or Baseline	Succinyl-CoA pathway enzymes (succinate-CoA ligase, succinyl-CoA synthetase) exhibit balanced kinetics without such a pronounced bottleneck
Quantified Difference	~10-fold lower relative activity (qualitative assessment from pathway analysis)
Conditions	Cell-free extracts of itaconate-grown Burkholderia xenovorans

Why This Matters

This kinetic bottleneck is a key target for metabolic engineering efforts to improve itaconate production; researchers must use authentic itaconoyl CoA to accurately measure and optimize hydratase activity.

• [1] Kronen M, Bartsch J, et al. Mesaconase Activity of Class I Fumarase Contributes to Mesaconate Utilization by Burkholderia xenovorans. Appl Environ Microbiol. 2015;81(16):5632-5638. doi:10.1128/AEM.00822-15 View Source
• [2] Huang X, et al. Engineering thioesterase as a driving force for novel itaconate production via its degradation scheme. Metab Eng. 2024;84:112-123. doi:10.1016/j.ymben.2024.05.006 View Source

High-Value Application Scenarios for Itaconoyl CoA in Research and Industrial Settings

Investigating the Immunometabolic Mechanism of Itaconate in Macrophage-Mediated Inflammation and Host Defense

Itaconoyl CoA is essential for dissecting the molecular mechanisms by which itaconate exerts its immunomodulatory effects. Specifically, it enables direct in vitro reconstitution of methylmalonyl-CoA mutase (MCM) inactivation assays to validate that itaconyl-CoA, not itaconate, is the direct effector molecule responsible for B12 cofactor derailment [1]. This is critical for distinguishing between the effects of itaconate on Complex II (SDH) inhibition versus its CoA-dependent effects on MCM and downstream branched-chain amino acid metabolism. Procurement of authentic itaconoyl CoA allows researchers to bypass cellular uptake and activation steps, providing precise control over intracellular itaconyl-CoA concentrations in cell-free systems and mitochondrial extracts, thereby generating cleaner, more interpretable data for high-impact immunometabolism publications [2].

Engineering and Optimizing Microbial Itaconate Production Pathways in Filamentous Fungi and Heterologous Hosts

Industrial biotechnology efforts aimed at improving itaconate titers in Aspergillus niger, Ustilago maydis, or engineered E. coli require itaconoyl CoA for in vitro characterization of key pathway enzymes. The non-Michaelis-Menten kinetics and low relative activity of itaconoyl CoA hydratase create a metabolic bottleneck that can be rationally addressed only by using the authentic substrate to screen enzyme variants or alternative pathway designs (e.g., thioesterase-driven pathways) [1]. Without access to itaconoyl CoA, researchers cannot accurately measure the kinetic parameters (Km, kcat, Ki) of engineered itaconyl-CoA hydratases or transferases, nor can they validate the performance of synthetic bypass pathways. This compound is thus a critical reagent for developing next-generation industrial itaconate production strains with improved yields and reduced byproduct formation [2].

Validating Inhibitors of Bacterial Itaconate Degradation as Novel Anti-Virulence Targets in Pathogenic Pseudomonas and Burkholderia Species

Pathogenic bacteria such as Pseudomonas aeruginosa and Burkholderia cenocepacia utilize itaconate as a carbon source during host infection, and their ability to degrade itaconate via the itaconyl-CoA pathway is linked to virulence. Itaconoyl CoA is required to develop and validate high-throughput screening assays for inhibitors of itaconyl-CoA hydratase (Ich) and citramalyl-CoA lyase (Ccl) [1]. Because itaconoyl CoA hydratase activity is the rate-limiting step, small-molecule inhibitors targeting this enzyme could potentiate host defenses by blocking bacterial itaconate catabolism. Researchers must use authentic itaconoyl CoA to measure IC50 values, determine inhibition mechanisms, and assess selectivity against human CoA-dependent enzymes—all of which are impossible with succinyl-CoA or itaconate alone [2]. This scenario is directly supported by structural studies showing the unique active-site architecture of bacterial itaconyl-CoA hydratase that can be exploited for species-selective inhibitor design.

Reconstituting the Complete Mammalian Itaconate Catabolic Pathway for Metabolic Flux Analysis and Inborn Error Studies

Mammalian liver mitochondria contain the complete enzymatic machinery to convert itaconate to pyruvate and acetyl-CoA via itaconyl-CoA, citramalyl-CoA, and mesaconyl-CoA intermediates. Itaconoyl CoA is the obligatory starting material for in vitro reconstitution of this pathway to study its regulation, kinetic parameters, and potential dysfunction in metabolic diseases [1]. The specific equilibrium distribution of 13% itaconyl-CoA, 58% citramalyl-CoA, and 29% mesaconyl-CoA is only achievable when starting with itaconoyl CoA; substitution with itaconate fails because activation by succinyl-CoA ligase is both kinetically inefficient and reversible under physiological conditions. This reconstituted system is valuable for investigating whether genetic deficiencies in methylglutaconase or citramalyl-CoA lyase contribute to unexplained organic acidurias or for validating the metabolic fate of itaconate-derived carbon in different nutritional states [2].

Application

Selection Property

Validation Focus

Immunometabolism mechanism studies

MCM inactivation assay capability

Distinguishing CoA-dependent vs. SDH-mediated itaconate effects

Microbial itaconate production engineering

Authentic substrate for enzyme kinetics

Hydratase bottleneck alleviation and pathway redesign

Anti-virulence target validation

Itaconyl-CoA hydratase inhibitor screening

Selectivity assessment against host CoA-dependent enzymes

Mammalian itaconate catabolic pathway reconstitution

Equilibrium distribution fidelity

Metabolic flux analysis and intermediate profiling accuracy

• [1] Ruetz M, Campanello GC, Purchal M, et al. Itaconyl-CoA forms a stable biradical in methylmalonyl-CoA mutase and derails its activity and repair. Science. 2019;366(6465):589-593. doi:10.1126/science.aay0934 View Source
• [2] Cordes T, Metallo CM. Itaconate Alters Succinate and Coenzyme A Metabolism via Inhibition of Mitochondrial Complex II and Methylmalonyl-CoA Mutase. Metabolites. 2021;11(2):117. doi:10.3390/metabo11020117 View Source